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Compound of Interest

Compound Name: Calcium galactonate

Cat. No.: B12101307

Get Quote

Executive Safety Summary
Calcium Galactonate (CAS: 299-12-7 / Monohydrate CAS: 66905-23-5) is widely regarded as

a low-toxicity salt, often used therapeutically to neutralize hydrofluoric acid burns or as a

calcium source. However, in a research setting, "low toxicity" does not equal "no risk."

The Senior Scientist's Perspective: While acute systemic toxicity is negligible, the primary risks

in the laboratory are mechanical irritation (eyes/lungs) and sample contamination. As a fine

powder, calcium galactonate is a "Particulate Not Otherwise Regulated" (PNOR). Our goal is

dual-directional protection: protecting the operator from particulate inhalation and protecting the

compound from biological contaminants (keratin, skin oils).

Hazard Analysis & Risk Profile
Before selecting PPE, we must understand the causality of the risk.
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Hazard Domain Classification Mechanism of Action

Respiratory STOT SE 3 (Irritant)

Fine particulates can

mechanically abrade alveolar

tissue. Chronic exposure to

high concentrations may

trigger reactive airway

sensitization.

Ocular Eye Irrit.[1][2][3] 2A

Hygroscopic dust draws

moisture from the eye, causing

grit-like irritation and potential

corneal micro-abrasions.

Dermal Skin Irrit. 2

Prolonged contact, especially

with perspiration, can alter skin

pH and cause contact

dermatitis.

Systemic Low Acute Toxicity

LD50 is high. The body

metabolizes galactonate via

the pentose phosphate

pathway.[4]

Regulatory Grounding: Since no specific Occupational Exposure Limit (OEL) exists for

Calcium Galactonate, we adhere to OSHA’s limits for PNOR (Particulates Not Otherwise

Regulated):

Total Dust: 15 mg/m³[1][5][6]

Respirable Fraction: 5 mg/m³[1][5][6]

PPE Selection Matrix
Do not apply a "one-size-fits-all" approach. PPE should scale with the energy and volume of

the task.

Table 1: Task-Based PPE Requirements
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Operational
Scale

Engineering
Controls

Respiratory
Dermal
(Hands)

Ocular Body

Analytical

(<10g)

(Weighing,

standard

prep)

Benchtop

(Low draft) or

Balance

Enclosure

Optional: N95

if draft is

poor.

Nitrile

(0.11mm)Lat

ex-free to

prevent

protein

contaminatio

n.

Safety

Glasses with

side shields.

[7]

Standard Lab

Coat

(Cotton/Poly).

Preparative

(>10g)

(Solution

prep,

transfer)

Fume Hood

or Local

Exhaust

Ventilation

(LEV)

Required:

N95 or P100

if outside

hood.

Double Nitrile

or Extended

Cuff.Prevents

wrist

exposure.

Chemical

Goggles

(Indirect

vent).

Lab Coat +

Tyvek

Sleeves

(optional).

High

Energy(Millin

g, grinding,

sieving)

Containment

Glove Box or

HEPA Hood

Required:

P100 Half-

Face

Respirator.

Thick Nitrile

(0.2mm) or

Neoprene.

Face Shield

over

Goggles.

Tyvek

Coverall

(prevent dust

settling on

clothes).

Operational Protocols (The "How" & "Why")
Protocol A: Weighing & Transfer (Static Control)
Why: Calcium salts are often electrostatic. Static discharge scatters powder, compromising

dosage accuracy and increasing inhalation risk.

Donning: Put on nitrile gloves and lab coat. Inspect gloves for micro-tears by inflating them

slightly with air.

Static Neutralization: Use an ionizing bar or anti-static gun on the weighing boat before

adding the salt.

Transfer: Use a chemically inert spatula (stainless steel or PTFE-coated). Do not use wood

or makeshift scoops (introduces fibers).
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Hygiene: Wipe the balance area with a damp lint-free cloth immediately after use. Dry

sweeping creates aerosols.

Protocol B: Spill Management
Why: Vacuuming fine powders often blows them through standard filters back into the room.

Isolate: Mark the area.

PPE Upgrade: If the spill is >50g, switch to chemical goggles and an N95 mask.

Containment: Cover the spill with wet paper towels (water is sufficient; calcium galactonate
is water-soluble).

Removal: Scoop the wet slurry into a chemical waste container.

Validation: Wipe the surface with a black cloth; if white residue remains, repeat the wet wipe.

Visualized Decision Logic
The following diagram illustrates the logical flow for assessing risk and selecting the correct

protective equipment based on the state of the material and the environment.

Start: Handling Calcium Galactonate Physical State?

Solid / Powder
Dust Risk

Aqueous Solution

Dissolved

Volume / Activity?
LEVEL 1 PPE:
Safety Glasses
Nitrile Gloves

Lab Coat

Splash Risk Only

Analytical (<10g)

Bulk / High Energy Fume Hood Available?

YesContainment Active

No

Exposure High

LEVEL 2 PPE:
Goggles

N95 Respirator
Double Gloves

Containment Active

LEVEL 3 PPE:
P100 Respirator

Face Shield
Tyvek Sleeves

Exposure High

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b12101307/docs?utm_src=pdf-body#technical-guide-personal-protective-equipment-handling-protocols-for-calcium-galactonate
https://www.benchchem.com/product/b12101307/docs?utm_src=pdf-body-img#technical-guide-personal-protective-equipment-handling-protocols-for-calcium-galactonate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12101307?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Risk-based decision tree for selecting PPE when handling Calcium Galactonate.

Note that lack of engineering controls (Fume Hood) significantly escalates PPE requirements.

Disposal & Environmental Stewardship
Why: Although Calcium Galactonate is biodegradable, large quantities of calcium salts can

alter the hardness and pH of local water systems if dumped indiscriminately.

Solid Waste: Collect in a container labeled "Non-Hazardous Solid Waste - Calcium Salts."

Dispose of via standard chemical waste streams (landfill or incineration).

Aqueous Waste: Small quantities (analytical residues) can generally be flushed down the

drain with copious water (check local municipal codes regarding Total Dissolved Solids

limits).

Container Disposal: Triple rinse containers before recycling. The rinse water should be

treated as aqueous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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